Cas no 1902932-69-7 (N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide)

• Product Name: N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide
• CAS No: 1902932-69-7
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• CID: 5951169
• PubChem ID: 92092016
• Update Time: 2025-06-14

N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(trifluoromethoxy)benzamide
• AKOS025354404
• 1902932-69-7
• F6482-2317
• N-(octahydrobenzo[b][1,4]dioxin-6-yl)-3-(trifluoromethoxy)benzamide

• Inchi： 1S/C16H18F3NO4/c17-16(18,19)24-12-3-1-2-10(8-12)15(21)20-11-4-5-13-14(9-11)23-7-6-22-13/h1-3,8,11,13-14H,4-7,9H2,(H,20,21)
• InChI Key： DKERLXZNGQJJHU-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)C1=CC=CC(OC(F)(F)F)=C1

Computed Properties

• Exact Mass: 345.11879254g/mol
• Monoisotopic Mass: 345.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide

Comprehensive Analysis of N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide (CAS No. 1902932-69-7)

N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide (CAS No. 1902932-69-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzodioxin derivatives, which are known for their diverse biological activities. Its molecular formula and intricate structure make it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

The compound's name highlights its key components: an octahydro-1,4-benzodioxin core and a 3-(trifluoromethoxy)benzamide moiety. These structural elements contribute to its stability, lipophilicity, and potential interaction with biological targets. The presence of the trifluoromethoxy group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them valuable in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. Researchers frequently search for terms like "benzodioxin derivatives," "trifluoromethoxy compounds," and "CAS 1902932-69-7 applications" to explore the potential of this compound. Its unique combination of a benzodioxin ring and a fluorinated aromatic system positions it as a promising candidate for further study.

The synthesis of N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide typically involves multi-step organic reactions, including amide bond formation and cyclization strategies. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and development purposes.

One of the most discussed topics in the scientific community is the role of fluorinated benzamides in medicinal chemistry. Compounds like CAS 1902932-69-7 are often investigated for their potential as enzyme inhibitors or receptor modulators. For instance, the trifluoromethoxy group can influence electronic properties and binding affinity, making it a valuable functional group in drug design. Researchers are also exploring its use in agrochemicals, where fluorinated compounds are known to enhance pesticidal activity.

From an industrial perspective, the scalability of synthesizing N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide is a critical consideration. Optimizing reaction conditions and reducing environmental impact are key challenges addressed in recent studies. Green chemistry principles, such as using catalytic methods and renewable solvents, are increasingly applied to the production of such specialized compounds.

Another area of interest is the compound's potential in material science. The benzodioxin scaffold is known for its stability and rigidity, which could be leveraged in the development of advanced polymers or coatings. The incorporation of a trifluoromethoxy group may further enhance properties like thermal resistance and chemical inertness, making it suitable for high-performance applications.

In summary, N-(octahydro-1,4-benzodioxin-6-yl)-3-(trifluoromethoxy)benzamide (CAS No. 1902932-69-7) represents a versatile compound with broad potential across multiple disciplines. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the realms of pharmaceuticals, agrochemicals, and materials science. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point of innovation and discovery.